Cas no 1604039-50-0 (tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate
• CAS No: 1604039-50-0
• MDL: MFCD31652491
• CID: 4607896
• Update Time: 2025-07-23

tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate

• MDL： MFCD31652491

Additional information on tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-((Trimethylsilyl)ethynyl)piperidine-1-carboxylate (CAS No. 1604039-50-0)

Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate, with the CAS number 1604039-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The presence of a tert-butyl group and a (trimethylsilyl)ethynyl moiety in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate can be described as a piperidine ring substituted with a tert-butyl carboxylate group at the 1-position and a (trimethylsilyl)ethynyl group at the 4-position. This configuration contributes to its reactivity and makes it a suitable candidate for further functionalization in drug synthesis. The tert-butyl group, known for its steric hindrance, can influence the electronic properties of the molecule and its interactions with biological targets, while the (trimethylsilyl)ethynyl group provides a site for further chemical modifications, such as deprotection reactions.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their broad spectrum of biological activities. Piperidine derivatives have been explored for their potential as kinase inhibitors, GPCR ligands, and other therapeutic applications. The compound Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate, with its unique structural features, has shown promise in several preclinical studies as a building block for the synthesis of more complex molecules.

One of the key areas where this compound has found utility is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions are crucial for many cellular processes and are often implicated in various diseases. By designing molecules that can modulate these interactions, researchers aim to develop new therapeutic strategies. The (trimethylsilyl)ethynyl group in Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate can be used to introduce cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in drug discovery to construct complex molecular architectures.

Furthermore, the tert-butyl carboxylate group provides a handle for further derivatization, allowing researchers to attach various functional groups or linkers that can enhance the pharmacological properties of the final compound. This flexibility makes Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate a versatile intermediate in medicinal chemistry.

The synthesis of Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate involves several steps that require careful optimization to ensure high yield and purity. Typically, the synthesis starts with the preparation of a piperidine derivative followed by functionalization at the desired positions. The introduction of the (trimethylsilyl)ethynyl group is often achieved through lithiation followed by quenching with an ethynyllithium or silylated acetylene precursor. The final step involves protecting the carboxylic acid group with a tert-butyl ester to stabilize it during subsequent reactions.

In terms of applications, Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate has been used in various research settings as a starting material for more complex molecules. For instance, it has been employed in the synthesis of kinase inhibitors targeting cancer-related pathways. These inhibitors have shown promise in preclinical studies and are being further developed for clinical trials. Additionally, the compound has been explored as a ligand for G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are key targets for many drugs.

The growing interest in piperidine derivatives is also driven by their potential as central nervous system (CNS) therapeutics. Piperidines have been found to cross the blood-brain barrier effectively, making them suitable candidates for treating neurological disorders. Researchers have synthesized various piperidine-based compounds that exhibit antidepressant, anxiolytic, and antipsychotic properties. Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate could serve as a precursor for such CNS-active molecules.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on specific protein-protein interactions for their replication cycle, and targeting these interactions with small molecules can inhibit viral activity. The unique structural features of Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate make it an attractive candidate for designing antiviral drugs.

In conclusion, Tert-butyl 4-((trimethylsilyl)ethynyl)piperidine-1-carboxylate (CAS No. 1604039-50-0) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features and reactivity make it suitable for use as an intermediate in drug synthesis, particularly for designing molecules that target protein-protein interactions and other therapeutic applications. With ongoing research efforts aimed at developing novel treatments for various diseases, compounds like this are likely to play an increasingly important role in future drug development pipelines.